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Compound Name: Moxalactam

Cat. No.: B15564020
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Introduction

Moxalactam, also known as Latamoxef, is a broad-spectrum synthetic oxa-beta-lactam
antibiotic. It is structurally related to the cephalosporins, with an oxygen atom replacing the
sulfur atom in the cephalosporin nucleus.[1][2][3] This structural modification enhances its
antibacterial activity.[4] Moxalactam is effective against a wide range of Gram-positive and
Gram-negative bacteria, including many anaerobic organisms.[1][5][6] Its mechanism of action
involves the inhibition of bacterial cell wall synthesis by targeting and acylating penicillin-
binding proteins (PBPs), which are crucial enzymes in the final steps of peptidoglycan
synthesis.[1] This leads to cell lysis and bacterial death.[1] A key feature of Moxalactam is its
stability against many beta-lactamase enzymes produced by resistant bacteria, which is
conferred by its 7-alpha-methoxy substituent.[1][4] These characteristics make Moxalactam a
valuable tool for in vitro research in antibacterial drug discovery and development.[1]

Data Presentation

Table 1: Solubility of Moxalactam (Sodium Salt)

Solvent Solubility
Water ~50 mg/mL[1][7][8]
DMSO ~5 mg/mL[1][7]
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Table 2: Storage and Stability of Moxalactam

Form Storage Temperature Stability Notes
Crystalline Solid -20°C[1][7] > 4 years[7]
] ) Stable under recommended
Crystalline Solid 2-8°C[9][10] N
conditions.[9]
) Should be used within 24
Aqueous Solution 25°C (Room Temperature)
hours.[11]
Stable for up to 96 hours,
Aqueous Solution 5°C maintaining at least 90% of
initial potency.[11]
) N Not recommended for storage
Aqueous Solution Not Specified
for more than one day.[1][7]
o Appreciable loss of activity with
Solution in Serum 37°C

a half-life of 8 hours.[1]

Experimental Protocols
Protocol 1: Preparation of Moxalactam Stock Solution

This protocol describes the preparation of a sterile Moxalactam stock solution for use in in vitro
assays.

Materials:

Moxalactam sodium salt (crystalline solid)[7]

Sterile, nuclease-free water or DMSO

Sterile conical tubes (e.g., 50 mL)

Syringe (e.g., 50 mL)

Sterile syringe filter (0.22 um pore size)
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 Sterile microcentrifuge tubes (e.g., 1.5 mL) for aliquoting
o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

 |In a sterile environment (e.g., a biological safety cabinet), weigh the desired amount of
Moxalactam sodium salt.

o Transfer the powder to a sterile conical tube.

e Add the appropriate volume of sterile water or DMSO to achieve the desired stock
concentration (refer to Table 1 for solubility). For example, to prepare a 50 mg/mL stock
solution in water, add 1 mL of sterile water for every 50 mg of Moxalactam.

» Vortex the solution until the Moxalactam is completely dissolved. The solution should be
clear to very slightly hazy and colorless to faint yellow.[8]

o Draw the solution into a sterile syringe.
» Attach a sterile 0.22 um syringe filter to the syringe.

 Filter-sterilize the stock solution into a new sterile conical tube.[1] This step is not required for
solutions prepared in DMSO.

» Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes.

o Label each aliquot clearly with the name of the compound, concentration, solvent, and date
of preparation.

o Store the aliquots at -20°C.[1] Aqueous solutions should be used promptly and are not
recommended for storage for more than one day.[1][7]

Protocol 2: Broth Microdilution Minimum Inhibitory
Concentration (MIC) Assay
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This protocol outlines the determination of the MIC of Moxalactam against a bacterial isolate
using the broth microdilution method, following the general principles of the Clinical and
Laboratory Standards Institute (CLSI).[1]

Materials:

Moxalactam stock solution (prepared as in Protocol 1)

» Sterile, cation-adjusted Mueller-Hinton Broth (CAMHB)[1]

» Bacterial isolate for testing

 Sterile 96-well microtiter plates[1]

 Sterile saline or phosphate-buffered saline (PBS)

e 0.5 McFarland turbidity standard[1]

e Spectrophotometer

e Incubator (35°C £ 2°C)[1]

Multichannel pipette

Procedure:

o Preparation of Microtiter Plates:

o Perform serial two-fold dilutions of the Moxalactam stock solution in CAMHB directly in
the 96-well plates to achieve the desired final concentration range.[1]

o Each well should contain 100 uL of the diluted antibiotic solution.[1]

o Include a growth control well (100 uL of CAMHB without antibiotic) and a sterility control
well (100 pL of uninoculated CAMHB).[1]

 Inoculum Preparation:
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o From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.

[1]
o Suspend the colonies in sterile saline or PBS.[1]

o Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately
1-2 x 108 CFU/mL). This can be verified using a spectrophotometer at a wavelength of 625
nm.[1]

o Dilute the adjusted inoculum in CAMHB to achieve a final concentration of approximately 5
x 10° CFU/mL in each well of the microtiter plate.[1]

¢ |noculation and Incubation:

o Add 100 puL of the final bacterial suspension to each well (except the sterility control),
resulting in a final volume of 200 L per well.[1]

o Seal the plates to prevent evaporation and incubate at 35°C + 2°C for 16-20 hours in
ambient air.[1]

e Reading and Interpretation:
o After incubation, visually inspect the plates for bacterial growth (turbidity).

o The MIC is the lowest concentration of Moxalactam that completely inhibits visible growth.

[1]

Visualizations

Peptidoglycan Builds Bacterial Cell Wall

Catalyzes final steps of Synthesis (Peptidoglycan)

Binds to and
acylates Penicillin-Binding" |- -~ === === = == — e e e

Proteins (PBPs)
Inhibition of PBPs leads to e —r——

Moxalactam

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/pdf/Moxalactam_Latamoxef_Research_Applications_and_Experimental_Protocols.pdf
https://www.benchchem.com/pdf/Moxalactam_Latamoxef_Research_Applications_and_Experimental_Protocols.pdf
https://www.benchchem.com/pdf/Moxalactam_Latamoxef_Research_Applications_and_Experimental_Protocols.pdf
https://www.benchchem.com/pdf/Moxalactam_Latamoxef_Research_Applications_and_Experimental_Protocols.pdf
https://www.benchchem.com/pdf/Moxalactam_Latamoxef_Research_Applications_and_Experimental_Protocols.pdf
https://www.benchchem.com/pdf/Moxalactam_Latamoxef_Research_Applications_and_Experimental_Protocols.pdf
https://www.benchchem.com/product/b15564020?utm_src=pdf-body
https://www.benchchem.com/pdf/Moxalactam_Latamoxef_Research_Applications_and_Experimental_Protocols.pdf
https://www.benchchem.com/product/b15564020?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: Mechanism of action of Moxalactam.
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Caption: Workflow for Broth Microdilution MIC Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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